Cas no 478045-48-6 ((4-BENZOYLPIPERAZINO)[2-(TRIFLUOROMETHYL)PHENYL]METHANONE)

• Product name: (4-BENZOYLPIPERAZINO)[2-(TRIFLUOROMETHYL)PHENYL]METHANONE
• CAS No: 478045-48-6
• MF: C₁₉H₁₇F₃N₂O₂
• MW: 362.345695257187
• CID: 5233452

(4-BENZOYLPIPERAZINO)[2-(TRIFLUOROMETHYL)PHENYL]METHANONE Chemical and Physical Properties

Names and Identifiers

• (4-BENZOYLPIPERAZINO)[2-(TRIFLUOROMETHYL)PHENYL]METHANONE
• 1-benzoyl-4-[2-(trifluoromethyl)benzoyl]piperazine
• Piperazine, 1-benzoyl-4-[2-(trifluoromethyl)benzoyl]- (9CI)
• phenyl-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]methanone
• Bionet1_003605
• HMS579A07
• Z26979700
• (4-Benzoylpiperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone

• Inchi： 1S/C19H17F3N2O2/c20-19(21,22)16-9-5-4-8-15(16)18(26)24-12-10-23(11-13-24)17(25)14-6-2-1-3-7-14/h1-9H,10-13H2
• InChI Key： NTYRDGMXPUYUTF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(N1CCN(C(C2C=CC=CC=2)=O)CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 509
• Topological Polar Surface Area: 40.6
• XLogP3: 3.2

Additional information on (4-BENZOYLPIPERAZINO)[2-(TRIFLUOROMETHYL)PHENYL]METHANONE

Comprehensive Overview of (4-Benzoylpiperazino)[2-(Trifluoromethyl)phenyl]methanone (CAS No. 478045-48-6)

(4-Benzoylpiperazino)[2-(Trifluoromethyl)phenyl]methanone (CAS No. 478045-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a benzoylpiperazine core coupled with a trifluoromethylphenyl moiety, making it a subject of interest for its potential applications in medicinal chemistry and drug development. Researchers are particularly intrigued by its structural uniqueness, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's CAS number 478045-48-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its molecular structure, characterized by the presence of a piperazine ring and a trifluoromethyl group, suggests potential utility in the design of novel therapeutic agents. The trifluoromethyl group, in particular, is a common feature in many FDA-approved drugs due to its ability to enhance metabolic stability and binding affinity.

In recent years, the demand for fluorinated compounds like (4-Benzoylpiperazino)[2-(Trifluoromethyl)phenyl]methanone has surged, driven by their applications in drug discovery and material science. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a compound's pharmacokinetic properties. This aligns with current trends in the pharmaceutical industry, where researchers are increasingly focusing on structure-activity relationships (SAR) and rational drug design to develop more effective and safer medications.

One of the most frequently searched questions related to this compound is: "What are the potential applications of (4-Benzoylpiperazino)[2-(Trifluoromethyl)phenyl]methanone in drug development?" Preliminary studies suggest that its unique structure could make it a candidate for targeting G-protein-coupled receptors (GPCRs) or enzyme inhibitors, though further research is needed to validate these hypotheses. The compound's benzoylpiperazine scaffold is also found in several psychotropic agents, sparking interest in its potential neurological applications.

From a synthetic chemistry perspective, the preparation of CAS No. 478045-48-6 involves multi-step organic reactions, including amide bond formation and aryl coupling. These processes are critical for achieving high purity and yield, which are essential for research and industrial applications. The compound's stability under various conditions is another area of investigation, as it impacts its suitability for long-term storage and formulation.

Environmental and safety considerations are also paramount when working with (4-Benzoylpiperazino)[2-(Trifluoromethyl)phenyl]methanone. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. Researchers often search for "MSDS for CAS 478045-48-6" to access detailed safety information, highlighting the importance of transparency in chemical research.

In conclusion, (4-Benzoylpiperazino)[2-(Trifluoromethyl)phenyl]methanone (CAS No. 478045-48-6) represents a promising area of study in both academic and industrial settings. Its structural features and potential applications align with contemporary research trends, making it a compound worth watching in the evolving landscape of chemical and pharmaceutical sciences.